3-{[(Tert-butoxy)carbonyl](methyl)amino}oxolane-3-carboxylic acid

• IUPAC Name: 3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]oxolane-3-carboxylic acid
• InChI: InChI=1S/C11H19NO5/c1-10(2,3)17-9(15)12(4)11(8(13)14)5-6-16-7-11/h5-7H2,1-4H3,(H,13,14)
• InChI Key: FBIWFNNVEHODOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1(CCOC1)C(=O)O
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol
• CAS RN: 1479905-61-7

Description

“3-{(Tert-butoxy)carbonylamino}oxolane-3-carboxylic acid” is a chemical compound with the CAS Number: 1479905-61-7. It has a molecular weight of 245.28. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C10H17NO5/c1-9(2,3)16-8(14)11-10(7(12)13)4-5-15-6-10/h4-6H2,1-3H3,(H,11,14)(H,12,13). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a melting point of 73-75°C. It’s a powder at room temperature.

Scientific Research Applications

Synthesis of Enantiomerically Pure Compounds

The compound has been utilized in the preparation of novel electrophilic building blocks for synthesizing enantiomerically pure compounds (EPCs). Specifically, bromination reactions of cyclic acetals derived from α-amino acids and α- or β-hydroxy acids have been conducted to produce brominated products, which can be further converted into chiral derivatives of pyruvic acid or 3-oxo-butanoic and -pentanoic acid, highlighting its versatility in organic synthesis (Zimmermann & Seebach, 1987).

Bioisostere in Drug Discovery

The oxetane ring, structurally related to 3-{(Tert-butoxy)carbonylamino}oxolane-3-carboxylic acid, is valuable in drug discovery as a bioisostere for both the geminal dimethyl group and the carbonyl group. A straightforward approach to access structurally diverse 3-aminooxetanes has been developed, demonstrating the compound's application in creating bioisosteres for drug development (Hamzik & Brubaker, 2010).

Preparation of Renin Inhibitory Peptides

A highly stereoselective synthesis process involving the compound has been described for preparing renin inhibitory peptides. This involves synthesizing a protected carboxylic acid as an intermediate, which is then used in the preparation of angiotensinogen analogues containing the dipeptide isostere at the scissile site, acting as potent inhibitors of human plasma renin. This illustrates its critical role in developing treatments targeting the renin-angiotensin system (Thaisrivongs et al., 1987).

Mechanism of Action

Mode of Action

It is known that the compound contains a tert-butoxycarbonyl (boc) protecting group . The mechanism of action of compounds with Boc protecting groups typically involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide, followed by methanolysis of the silyl ester to the carbamic acid, and finally decarboxylation to the amine .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards. Specific hazard statements and precautionary statements were not available in the sources I found.

Future Directions

The future directions for the use and study of this compound are not specified in the sources I found. Given its structural features, it could potentially be used in the synthesis of pharmaceuticals or other bioactive compounds.